Cas no 816450-55-2 (Benzaldehyde, 4-(3-chloro-4-methylphenoxy)-)

Benzaldehyde, 4-(3-chloro-4-methylphenoxy)- structure
816450-55-2 structure
Product Name:Benzaldehyde, 4-(3-chloro-4-methylphenoxy)-
CAS No:816450-55-2
MF:C14H11ClO2
MW:246.688943147659
CID:1805611
PubChem ID:86018147
Update Time:2025-04-21

Benzaldehyde, 4-(3-chloro-4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(3-chloro-4-methylphenoxy)-
    • 4-(3-chloro-4-methylphenoxy)Benzaldehyde
    • 816450-55-2
    • GNIGRKXNSXZEHL-UHFFFAOYSA-N
    • SCHEMBL3927881
    • DA-22716
    • 4-[(3-chloro-4-methylphenyl)oxy]benzaldehyde
    • Inchi: 1S/C14H11ClO2/c1-10-2-5-13(8-14(10)15)17-12-6-3-11(9-16)4-7-12/h2-9H,1H3
    • InChI Key: GNIGRKXNSXZEHL-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C)OC1C=CC(C=O)=CC=1

Computed Properties

  • Exact Mass: 246.0447573g/mol
  • Monoisotopic Mass: 246.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 26.3Ų
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